Cas no 1159819-78-9 (4-(Thiophen-2-yl)pyridin-2(1H)-one)

• Product Name: 4-(Thiophen-2-yl)pyridin-2(1H)-one
• CAS No: 1159819-78-9
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 2613916
• PubChem ID: 22254223
• Update Time: 2025-11-01

4-(Thiophen-2-yl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-thiophen-2-yl-1H-pyridin-2-one
• 2-HYDROXY-4-(THIOPHEN-2-YL)PYRIDINE
• 4-(Thiophen-2-yl)pyridin-2(1H)-one

• Inchi： 1S/C9H7NOS/c11-9-6-7(3-4-10-9)8-2-1-5-12-8/h1-6H,(H,10,11)
• InChI Key： WANKDEXLQUXYSY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CNC(C=1)=O

Computed Properties

• Exact Mass: 177.02483502g/mol
• Monoisotopic Mass: 177.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-(Thiophen-2-yl)pyridin-2(1H)-one

Introduction to 4-(Thiophen-2-yl)pyridin-2(1H)-one (CAS No. 1159819-78-9)

4-(Thiophen-2-yl)pyridin-2(1H)-one, identified by its Chemical Abstracts Service (CAS) number 1159819-78-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene-pyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural framework of 4-(Thiophen-2-yl)pyridin-2(1H)-one combines the aromaticity of thiophene with the nitrogen-containing heterocycle pyridine, creating a molecule with unique electronic and steric properties that make it a valuable scaffold for synthetic and pharmacological investigations.

The compound’s significance lies in its potential to serve as a building block for the synthesis of more complex molecules with therapeutic relevance. In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer, inflammation, and neurological disorders. 4-(Thiophen-2-yl)pyridin-2(1H)-one has been explored in several preclinical studies due to its ability to interact with biological targets in a manner that may lead to desirable pharmacological effects.

One of the most compelling aspects of 4-(Thiophen-2-yl)pyridin-2(1H)-one is its structural versatility. The presence of both thiophene and pyridine rings allows for modifications at multiple positions, enabling chemists to fine-tune the properties of the molecule. This flexibility has been exploited in the design of derivatives that exhibit enhanced binding affinity, improved metabolic stability, or altered pharmacokinetic profiles. Such modifications are crucial for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 4-(Thiophen-2-yl)pyridin-2(1H)-one as a lead compound. These techniques have enabled researchers to predict the binding modes of the molecule with various biological targets, such as enzymes and receptors, providing insights into its potential mechanism of action. For instance, studies suggest that this compound may interact with proteins involved in signal transduction pathways, making it a promising candidate for modulating cellular processes.

The synthesis of 4-(Thiophen-2-yl)pyridin-2(1H)-one has also been refined through modern synthetic methodologies. Techniques such as cross-coupling reactions, cyclization processes, and catalytic hydrogenation have been employed to construct the desired structure efficiently and in high yield. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for introducing additional functional groups, further expanding its chemical space for drug discovery.

In the realm of medicinal chemistry, 4-(Thiophen-2-yl)pyridin-2(1H)-one has been investigated for its potential role in addressing unmet medical needs. Preclinical data indicate that derivatives of this compound may possess anti-inflammatory, anticancer, and antimicrobial properties. For example, certain analogs have shown inhibitory activity against enzymes implicated in cancer progression, suggesting their therapeutic potential in oncology research. Similarly, modifications aimed at enhancing bioavailability have led to compounds with improved pharmacokinetic profiles, making them more suitable for clinical translation.

The integration of 4-(Thiophen-2-yl)pyridin-2(1H)-one into drug development pipelines is also supported by its compatibility with green chemistry principles. Efforts have been made to develop synthetic routes that minimize waste and reduce environmental impact, aligning with the broader goals of sustainable pharmaceutical manufacturing. Such approaches not only contribute to cost-effective production but also address concerns about chemical sustainability.

As research continues to evolve, the applications of 4-(Thiophen-2-yl)pyridin-2(1H)-one are expected to expand further. Emerging technologies in drug discovery, such as high-throughput screening and artificial intelligence-driven molecular design, are likely to uncover new opportunities for leveraging this compound’s unique properties. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible therapeutic advancements.

In conclusion, 4-(Thiophen-2 - yl ) py ridin - 2 ( 1 H ) - one ( CAS No . 1159819 - 78 - 9 ) represents a promising scaffold in pharmaceutical chemistry with diverse biological activities and synthetic utility . Its potential applications span multiple therapeutic areas , making it a focal point for ongoing research . As our understanding of its structure-function relationships deepens , so too will its role in developing next-generation therapeutics .